Cas no 219765-56-7 (2,4-Dichloro-5-fluorobenzyl alcohol)

2,4-Dichloro-5-fluorobenzyl alcohol is a halogenated benzyl alcohol derivative with the molecular formula C₇H₅Cl₂FO. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its dichloro and fluoro substituents enhance reactivity and selectivity in nucleophilic substitution and coupling reactions. The benzyl alcohol functional group allows for further derivatization, including oxidation to aldehydes or esterification. The electron-withdrawing effects of the halogens improve stability and influence the compound's physicochemical properties. It is commonly utilized in medicinal chemistry for the development of bioactive molecules due to its structural modularity and synthetic utility. Proper handling under controlled conditions is recommended due to potential reactivity.

2,4-Dichloro-5-fluorobenzyl alcohol structure

219765-56-7 structure

Product Name:2,4-Dichloro-5-fluorobenzyl alcohol

CAS No:219765-56-7

MF:C₇H₅Cl₂FO

MW:195.018403768539

MDL:MFCD01631380

CID:1068081

PubChem ID:2774017

Update Time:2025-06-08

2,4-Dichloro-5-fluorobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

- 2,4-Dichloro-5-fluorobenzyl alcohol
- (2,4-dichloro-5-fluorophenyl)methan-1-ol
- AC1MCNT6
- CTK8A2631
- SureCN6301457
- (2,4-dichloro-5-fluorophenyl)methanol
- E79231
- MFCD01631380
- AKOS006227833
- SCHEMBL6301457
- 2,4-Dichloro-5-fluorobenzenemethanol
- JS-4180
- DTXSID50378842
- EN300-1981618
- DB-148797
- CS-0238604
- 219765-56-7
- MDL： MFCD01631380
- Inchi： 1S/C7H5Cl2FO/c8-5-2-6(9)7(10)1-4(5)3-11/h1-2,11H,3H2
- InChI Key： JSYAJRDFLAMNMF-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=CC=1CO)F)Cl

Computed Properties

Exact Mass: 193.9701483g/mol
Monoisotopic Mass: 193.9701483g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 134
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 20.2Å²

Experimental Properties

Density: 1.484±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 266.5±35.0 ºC (760 Torr),
Flash Point: 114.9±25.9 ºC,
Solubility: Very slightly soluble (0.41 g/l) (25 º C),

2,4-Dichloro-5-fluorobenzyl alcohol Security Information

Hazard Statement： Irritant
Hazardous Material Identification：
HazardClass：IRRITANT

2,4-Dichloro-5-fluorobenzyl alcohol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D857498-1g	2,4-Dichloro-5-Fluorobenzyl Alcohol	219765-56-7	≥98%	1g	￥369.90	2022-01-11
TRC	D474465-10mg	2,4-Dichloro-5-fluorobenzyl Alcohol	219765-56-7		10mg	$ 50.00	2022-06-05
TRC	D474465-50mg	2,4-Dichloro-5-fluorobenzyl Alcohol	219765-56-7		50mg	$ 65.00	2022-06-05
TRC	D474465-100mg	2,4-Dichloro-5-fluorobenzyl Alcohol	219765-56-7		100mg	$ 80.00	2022-06-05
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	005106-1g	2,4-Dichloro-5-fluorobenzyl alcohol	219765-56-7		1g	421CNY	2021-05-08
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eNovation Chemicals LLC	D626779-1g	2,4-Dichloro-5-Fluorobenzyl Alcohol	219765-56-7	97%	1g	$170	2024-05-23